Cas no 2387534-98-5 (N,N'-Bis-(3-benzylamino-propyl)-N,N'-dimethyl-butane-1,4-diamine)

• Product Name: N,N'-Bis-(3-benzylamino-propyl)-N,N'-dimethyl-butane-1,4-diamine
• CAS No: 2387534-98-5
• MF: C₂₆H₄₂N₄
• MW: 410.638486385345
• MDL: MFCD32200678
• CID: 4778702
• Update Time: 2026-02-27

N,N'-Bis-(3-benzylamino-propyl)-N,N'-dimethyl-butane-1,4-diamine Chemical and Physical Properties

Names and Identifiers

• SB35985
• N,N'-Bis-(3-benzylamino-propyl)-N,N'-dimethyl-butane-1,4-diamine
• N1,N1'-(Butane-1,4-diyl)bis(N3-benzyl-N1-methylpropane-1,3-diamine)

• MDL： MFCD32200678
• Inchi： 1S/C26H42N4/c1-29(21-11-17-27-23-25-13-5-3-6-14-25)19-9-10-20-30(2)22-12-18-28-24-26-15-7-4-8-16-26/h3-8,13-16,27-28H,9-12,17-24H2,1-2H3
• InChI Key： VROVQUYGYHSHPP-UHFFFAOYSA-N
• SMILES： N(C)(CCCNCC1C=CC=CC=1)CCCCN(C)CCCNCC1C=CC=CC=1

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 30
• Rotatable Bond Count: 17
• Complexity: 341
• XLogP3: 3.9
• Topological Polar Surface Area: 30.5

Additional information on N,N'-Bis-(3-benzylamino-propyl)-N,N'-dimethyl-butane-1,4-diamine

Introduction to N,N'-Bis-(3-benzylamino-propyl)-N,N'-dimethyl-butane-1,4-diamine (CAS No. 2387534-98-5)

N,N'-Bis-(3-benzylamino-propyl)-N,N'-dimethyl-butane-1,4-diamine is a complex organic compound with a molecular formula that reflects its intricate structure. This compound, identified by the CAS number 2387534-98-5, has garnered attention in the field of pharmaceutical research due to its unique chemical properties and potential applications. The presence of multiple benzylamino and dimethyl functional groups suggests a high degree of reactivity and versatility, making it a subject of interest for synthetic chemists and biologists alike.

The molecular structure of N,N'-Bis-(3-benzylamino-propyl)-N,N'-dimethyl-butane-1,4-diamine consists of a central butane backbone with diamine groups at both ends, each substituted with a 3-benzylamino-propyl chain. This arrangement contributes to a highly flexible and adaptable molecule, which can interact with various biological targets. The benzylamino side chains are particularly noteworthy, as they introduce aromaticity and potential hydrogen bonding capabilities, which are crucial for drug design and development.

In recent years, there has been a growing interest in the development of novel pharmaceutical intermediates that can serve as building blocks for more complex therapeutic agents. N,N'-Bis-(3-benzylamino-propyl)-N,N'-dimethyl-butane-1,4-diamine fits into this category due to its structural complexity and the presence of multiple reactive sites. Researchers have been exploring its potential in the synthesis of kinase inhibitors, antibacterial agents, and other bioactive molecules. The compound's ability to undergo various chemical transformations makes it a valuable asset in medicinal chemistry.

One of the most exciting aspects of N,N'-Bis-(3-benzylamino-propyl)-N,N'-dimethyl-butane-1,4-diamine is its role in the development of targeted therapies. By modifying its structure, scientists can fine-tune its interactions with specific biological pathways, leading to more effective treatments with fewer side effects. For instance, studies have shown that derivatives of this compound can exhibit potent activity against certain types of cancer cells by inhibiting key enzymes involved in cell proliferation. This aligns with the broader trend in oncology towards more personalized and precise treatments.

The synthesis of N,N'-Bis-(3-benzylamino-propyl)-N,N'-dimethyl-butane-1,4-diamine is a testament to the advancements in synthetic organic chemistry. The process involves multiple steps, including the introduction of benzylamino groups and the protection/deprotection of amine functionalities. These synthetic strategies require careful optimization to ensure high yields and purity. Recent improvements in catalytic methods have made it possible to achieve these goals more efficiently, thereby reducing the environmental impact of the synthesis.

From a computational chemistry perspective, N,N'-Bis-(3-benzylamino-propyl)-N,N'-dimethyl-butane-1,4-diamine offers a rich system for studying molecular interactions. Advanced modeling techniques can predict how this compound binds to biological targets at the atomic level. This information is invaluable for designing next-generation drugs that are both potent and selective. Furthermore, computational studies can help identify potential toxicity issues early in the drug development process, saving time and resources.

The pharmacological properties of N,N'-Bis-(3-benzylamino-propyl)-N,N'-dimethyl-butane-1,4-diamine are still being thoroughly investigated. Preliminary studies suggest that it may have applications beyond cancer therapy, such as in the treatment of neurological disorders or inflammatory conditions. The compound's ability to modulate multiple signaling pathways makes it a promising candidate for these applications. As research progresses, it is likely that new therapeutic uses will be discovered.

In conclusion, N,N'-Bis-(3-benzylamino-propyl)-N,N'-dimethyl-butane-1,4-diamine (CAS No. 2387534-98-5) is a fascinating molecule with significant potential in pharmaceutical research. Its complex structure and versatile reactivity make it an excellent candidate for developing novel drugs targeting various diseases. As our understanding of its properties grows, so too does its importance in advancing medical science. The continued exploration of this compound promises to yield valuable insights and innovations in the years to come.